Cas no 1339361-02-2 (3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine)

• Product Name: 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine
• CAS No: 1339361-02-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6361461
• PubChem ID: 64450206
• Update Time: 2025-10-10

3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine
• 1339361-02-2
• AKOS013773749
• EN300-1461037
• [3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-yl]methanamine

• Inchi： 1S/C9H15N3O/c1-7-8(4-10)5-12(11-7)9-2-3-13-6-9/h5,9H,2-4,6,10H2,1H3
• InChI Key： HMILXGDFWYKNGA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(CN)C(C)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine

Comprehensive Overview of 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine (CAS No. 1339361-02-2)

The compound 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine (CAS No. 1339361-02-2) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core linked to an oxolane (tetrahydrofuran) ring and an aminomethyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for heterocyclic compounds like 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine has surged due to their role in developing small-molecule therapeutics. This compound’s pyrazole-oxolane hybrid structure aligns with current trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms. Its CAS No. 1339361-02-2 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening (HTS) workflows.

The synthesis of 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine involves multi-step organic reactions, including cyclization and functional group interconversion. Its aminomethyl moiety offers a handle for further derivatization, making it valuable for combinatorial chemistry. Notably, its logP and polar surface area (PSA) values suggest favorable blood-brain barrier (BBB) permeability, a hot topic in neuropharmacology research.

From an industrial perspective, this compound is explored for crop protection formulations, leveraging its heterocyclic scaffold to enhance pesticide efficacy. Environmental sustainability concerns have also driven interest in its green synthesis methods, aligning with ESG (Environmental, Social, and Governance) trends in chemical manufacturing.

Analytical characterization of CAS No. 1339361-02-2 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its stability under various pH conditions is critical for formulation scientists, a recurring query in pharma forums. Additionally, its potential as a precursor for fluorescent probes is under investigation, tapping into the growing market for diagnostic imaging agents.

In conclusion, 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanamine represents a promising scaffold at the intersection of medicinal chemistry and material science. Its CAS No. 1339361-02-2 serves as a key identifier for researchers navigating structure-activity relationship (SAR) studies. As the scientific community prioritizes targeted therapy and sustainable chemistry, this compound’s versatility ensures its continued relevance.